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Compound of Interest

Compound Name:
6,7-Dihydroxynaphthalene-2-

carboxylic acid

Cat. No.: B038233 Get Quote

Essential Safety and Handling Guide for 6,7-
Dihydroxynaphthalene-2-carboxylic acid
Disclaimer: No specific Safety Data Sheet (SDS) for 6,7-Dihydroxynaphthalene-2-carboxylic
acid was readily available. The following guidance is based on the safety data of structurally

similar compounds, including other dihydroxynaphthalene and naphthalenecarboxylic acid

derivatives. It is imperative to handle this chemical with care in a controlled laboratory

environment.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 6,7-Dihydroxynaphthalene-2-carboxylic acid. The

following procedures are designed to ensure safe handling, storage, and disposal of this

compound.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b038233?utm_src=pdf-interest
https://www.benchchem.com/product/b038233?utm_src=pdf-body
https://www.benchchem.com/product/b038233?utm_src=pdf-body
https://www.benchchem.com/product/b038233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment Specifications and Remarks

Eye Protection
Chemical safety goggles or

glasses with side shields

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[1][2]

Hand Protection Chemical-resistant gloves

Inspect gloves for integrity

before each use. Select gloves

based on chemical

compatibility and breakthrough

time.

Body Protection
Laboratory coat or long-

sleeved protective clothing

Should be worn to prevent skin

contact.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended when handling

large quantities, if dust is

generated, or in poorly

ventilated areas.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 6,7-
Dihydroxynaphthalene-2-carboxylic acid.

Preparation and Engineering Controls:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1][2]

Verify that an eyewash station and safety shower are readily accessible.[1][2]

Keep the container of 6,7-Dihydroxynaphthalene-2-carboxylic acid tightly closed when

not in use.[2]

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles.
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Put on the appropriate chemical-resistant gloves.

Handling the Compound:

Avoid the formation of dust when handling the solid form.[1][2]

Carefully weigh and transfer the chemical within the fume hood.

Avoid all direct contact with the skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage:

Store in a cool, dry, and well-ventilated area.[2]

Keep the container tightly sealed to prevent contamination and exposure.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2]

Disposal Plan
Proper disposal of 6,7-Dihydroxynaphthalene-2-carboxylic acid and its containers is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste material (including contaminated consumables) in a designated and

clearly labeled hazardous waste container.

The container must be compatible with the chemical and properly sealed.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "6,7-
Dihydroxynaphthalene-2-carboxylic acid".
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Do not use abbreviations or chemical formulas.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secondary containment area

away from general laboratory traffic.

Final Disposal:

Dispose of the chemical waste through an approved hazardous waste disposal service.

Adhere to all local, state, and federal regulations for chemical waste disposal. Do not pour

down the drain or discard in regular trash.[3]

Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling 6,7-
Dihydroxynaphthalene-2-carboxylic acid.
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Safe Handling Workflow for 6,7-Dihydroxynaphthalene-2-carboxylic acid
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Caption: Logical workflow for handling 6,7-Dihydroxynaphthalene-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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